N-(2,6-dihydroxyphenyl)acetamide
Cat. No. B8648719
M. Wt: 167.16 g/mol
InChI Key: MCCXQEPCVDELAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07169797B2
Procedure details
A mixture of 2-nitroresorcinol (1.0 g, 6.45 mmol) and 10% Pd—C (100 mg) in methanol (15 mL) was stirred under an atmosphere of hydrogen at ambient temperature for 4 hours. The reaction mixture was filtered and concentrated to get desired aniline. The aniline was then dissolved in dichloromethane (15 mL). Triethylamine (1.8 mL, 12.9 mmol) was added, followed by acetyl chloride (1.38 mL, 19.35 mmol). The reaction mixture was stirred at ambient temperature for 1 hour, and added 20 mL 1N NaOH and methanol (20 mL). After 10 minutes, the mixture was concentrated and taken in ethyl acetate and 1N HCl. The organic phase was washed with brine, dried (MgSO4), filtered and concentrated to provide titled compound. MS (ESI (+)) m/e 168(M+H)+; 1H NMR (300 MHz, DMSO-d6) δ 9.31(s, 2H), 6.86 (t, J=8.1 Hz, 1H), 6.34 (d, J=8.1 Hz, 2H), 2.11(s, 3H).
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.C(N(CC)CC)C.[C:15](Cl)(=[O:17])[CH3:16].[OH-:19].[Na+].C[OH:22]>ClCCl>[OH:19][C:3]1[CH:4]=[CH:5][CH:6]=[C:7]([OH:22])[C:2]=1[NH:1][C:15](=[O:17])[CH3:16] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=CC=CC=C1
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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Quantity
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1.8 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Three
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Name
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Quantity
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1.38 mL
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Type
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reactant
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Smiles
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C(C)(=O)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at ambient temperature for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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Details
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After 10 minutes
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Duration
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10 min
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the mixture was concentrated
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WASH
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Type
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WASH
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Details
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The organic phase was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
